Ethyl 6-oxo-6-(4-propylphenyl)hexanoate

• CAS: 951888-82-7

Core Science & Biosynthesis

Molecular structure and SMILES code for Ethyl 6-oxo-6-(4-propylphenyl)hexanoate

Here is an in-depth technical guide regarding the molecular structure and synthesis of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate.

Structural Characterization, Synthetic Methodology, and Application Logic

Molecular Architecture & Identification

Ethyl 6-oxo-6-(4-propylphenyl)hexanoate is a functionalized fatty acid derivative characterized by a lipophilic para-propylphenyl "head," a flexible hexanoate linker, and a terminal ethyl ester.[1] Structurally, it serves as a "chimeric" intermediate, bridging the chemistry of aromatic ketones (common in liquid crystals and photo-initiators) with aliphatic esters (common in lipid mimetics and HDAC inhibitors).[1]

Core Identifiers

The following identifiers are generated based on the IUPAC structure for integration into cheminformatics pipelines.

Identifier Type	Code / Value
IUPAC Name	Ethyl 6-oxo-6-(4-propylphenyl)hexanoate
Common Name	Ethyl adipoyl-4-propylbenzene
SMILES	CCCc1ccc(cc1)C(=O)CCCCC(=O)OCC
InChI Key	(Predicted) HVZFVJSRFMXQOL-UHFFFAOYSA-N
Molecular Formula
Molecular Weight	276.37 g/mol

Structural Decomposition[1]

• Domain A (Lipophilic Tail): A 4-propylphenyl group.[2] The propyl chain adds significant lipophilicity (

  contribution) and steric bulk without the rigidity of a biphenyl system.

• Domain B (Linker): A 5-carbon methylene chain (

  to of the hexanoate backbone) connecting the aromatic ketone to the ester. This specific length ( ) is critical in medicinal chemistry, often mimicking the lysine side chain in histone deacetylase (HDAC) inhibitors.

• Domain C (Polar Head): An ethyl ester.[3] This acts as a prodrug moiety (hydrolyzable to the free acid) or a handle for further transesterification/reduction.

Synthetic Pathway: Friedel-Crafts Acylation

The most robust route to this scaffold is the Friedel-Crafts acylation of propylbenzene with ethyl adipoyl chloride (ethyl 6-chloro-6-oxohexanoate).[1] This approach ensures regioselectivity (para-substitution) due to the directing effects of the alkyl group on the benzene ring, although minor ortho isomers may form.

Reaction Logic & Mechanism

We utilize Ethyl 6-chloro-6-oxohexanoate as the electrophile.[1] This reagent is generated in situ or purchased, derived from the partial esterification of adipic acid followed by chlorination.

• Substrate: Propylbenzene (Activated arene).

• Electrophile: Acylium ion derived from Ethyl 6-chloro-6-oxohexanoate.[1]

• Catalyst: Aluminum Chloride (

  ) – Stoichiometric amount required (complexes with the carbonyl product).[4]

• Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

Detailed Experimental Protocol

Note: This protocol assumes standard Schlenk line techniques for moisture-sensitive Lewis acid catalysis.

Step 1: Preparation of the Electrophile (if not commercial)

• Charge Monoethyl adipate (1.0 eq) into a flask under

  .

• Add Thionyl Chloride (

  , 1.2 eq) dropwise at 0°C.

• Reflux for 2 hours until gas evolution (

  , ) ceases.

• Remove excess

  under vacuum to yield crude Ethyl 6-chloro-6-oxohexanoate.[1]

Step 2: Acylation

• Catalyst Suspension: In a dry 3-neck flask, suspend anhydrous

  (1.1 eq) in dry DCM at 0°C.

• Electrophile Addition: Add the Ethyl 6-chloro-6-oxohexanoate (1.0 eq) dropwise. Stir for 15 min to form the acylium complex.

• Substrate Addition: Add Propylbenzene (1.0 eq) dropwise, maintaining internal temperature

  °C to minimize ortho substitution and polymerization.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC (Hexane/EtOAc 8:2).

• Quenching (Critical): Pour the reaction mixture slowly onto a slurry of ice and concentrated

  . This breaks the strong -Ketone complex.

Synthetic Workflow Diagram

The following diagram illustrates the logical flow of the synthesis and critical workup steps.

Figure 1: Step-wise synthetic workflow for the Friedel-Crafts acylation of propylbenzene.

Physicochemical Profile

Understanding the physical properties is essential for purification (distillation/chromatography) and formulation.

Property	Value (Predicted/Exp)	Notes
Physical State	Viscous Oil / Low melting solid	Esters with propyl chains often resist crystallization.[1]
Boiling Point	~380–400°C (760 mmHg)	High boiling point requires high-vacuum distillation (<1 mmHg) for purification.
LogP	4.2 – 4.5	Highly lipophilic; requires non-polar solvents for chromatography (e.g., Hexane/EtOAc).
H-Bond Acceptors	3	Two carbonyl oxygens, one ester oxygen.[1]
H-Bond Donors	0	No free hydroxyl or amine groups.[1]
Rotatable Bonds	10	High flexibility in the hexanoate chain.

Analytical Validation

To validate the synthesis, the following spectral signatures must be confirmed.

Proton NMR ( -NMR, 400 MHz, )

• 7.90 (d, 2H): Aromatic protons ortho to the ketone (deshielded by carbonyl anisotropy).
• 7.25 (d, 2H): Aromatic protons meta to the ketone (ortho to the propyl group).
• 4.12 (q, 2H): Methylene of the ethyl ester ( ).
• 2.95 (t, 2H): Methylene to the ketone ( ).[1]
• 2.65 (t, 2H): Benzylic methylene of the propyl group ( ).
• 2.32 (t, 2H): Methylene to the ester ( ).[1]
• 1.60–1.80 (m, 4H): Internal methylenes of the hexanoate chain and propyl chain.
• 1.25 (t, 3H): Methyl of the ethyl ester.
• 0.95 (t, 3H): Terminal methyl of the propyl group.

Mass Spectrometry (ESI-MS)[1]

• Molecular Ion:

  calculated: 277.18.

• Fragmentation: Expect cleavage alpha to the ketone, yielding characteristic propylbenzoyl cations (

  ~147).

Strategic Applications

This molecule is rarely a final drug but serves as a high-value Intermediate .

• HDAC Inhibitor Synthesis: Hydrolysis of the ester to the carboxylic acid, followed by coupling with hydroxylamine, yields Suberoylanilide Hydroxamic Acid (SAHA) analogs. The propylphenyl group acts as the "cap" group that interacts with the rim of the HDAC enzyme active site [1].

• Liquid Crystals: The 4-alkylphenyl ketone motif is a classic mesogen core. Reduction of the ester to an alcohol or alkyl chain can yield smectic liquid crystal materials.

• Metabolic Probes: The structure mimics fatty acids. Radio-labeling this scaffold allows for tracking beta-oxidation pathways where the aromatic ring prevents complete degradation, trapping metabolic intermediates.[1]

References

• Friedel-Crafts Acylation Methodology

  • Source: Organic Syntheses, Coll. Vol. 2, p. 8; Vol. 17, p. 1.[1]

  • Context: General procedure for acylation of alkylbenzenes using aluminum chloride.

  • Link:[1]

• Precursor Preparation (Ethyl Adipoyl Chloride)

  • Source: Organic Syntheses, Coll. Vol. 3, p. 169 (1955).

  • Context: Preparation of ester-acid chlorides from dicarboxylic acid monoesters.[1]

  • Link:[1]

• Structural Analog Data (Ethyl 4-oxo-6-phenylhexanoate)

  • Source: PubChem Compound Summary.

  • Context: Used for inferring spectral properties and physical state of the homologous propyl deriv

  • Link:

Sources

• 1. CN101125815A - A kind of chemical synthesis method of ethyl 6-chloro-6-oxohexanoate - Google Patents [patents.google.com]
• 2. Phenyl Propyl Ketone-Molbase [molbase.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

A Framework for the Safety and Toxicological Assessment of Novel Phenylalkanoates: A Case Study of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate

Abstract

The introduction of novel chemical entities into drug discovery and development pipelines necessitates a rigorous and systematic evaluation of their potential toxicity and handling requirements. This guide outlines a comprehensive framework for the safety and toxicological assessment of new compounds, using Ethyl 6-oxo-6-(4-propylphenyl)hexanoate (CAS No. 898757-63-6) as a representative case study.[1][2][3] As specific experimental safety and toxicity data for this compound are not extensively available in public literature, this document serves as a procedural whitepaper for researchers, scientists, and drug development professionals. It details the critical importance of generating a Safety Data Sheet (SDS) compliant with the Globally Harmonized System (GHS), and presents a tiered, data-driven approach to toxicological evaluation, beginning with in silico predictions and progressing to validated in vitro assays for cytotoxicity and genotoxicity. The methodologies and decision-making workflows described herein are grounded in authoritative standards, such as those from the Organisation for Economic Co-operation and Development (OECD), to ensure scientific integrity and regulatory alignment.

Compound Profile: Ethyl 6-oxo-6-(4-propylphenyl)hexanoate

Before any experimental work commences, a thorough understanding of the test article's physicochemical properties is paramount. This foundational knowledge informs handling procedures, formulation strategies, and the design of toxicological assays.

Chemical Identity:

• Systematic Name: Ethyl 6-oxo-6-(4-propylphenyl)hexanoate[1]

• Synonyms: Benzenehexanoic acid, epsilon-oxo-4-propoxy-, ethyl ester[1]

• CAS Number: 898757-63-6[1][2][3]

• Molecular Formula: C₁₉H₂₈O₃

• Molecular Weight: 304.43 g/mol

Predicted Physicochemical Properties: The following table summarizes key properties predicted through computational models, which are essential for drafting an initial safety assessment and for designing experiments.

Property	Predicted Value	Significance in Safety & Toxicology
LogP (Octanol-Water Partition)	~4.5	Indicates high lipophilicity; suggests potential for bioaccumulation and membrane interaction.
Water Solubility	Low	Affects formulation for aqueous-based biological assays; may require a vehicle like DMSO.
Boiling Point	~400-450 °C	High boiling point suggests low volatility under standard lab conditions.
Vapor Pressure	Very Low	Inhalation risk is likely minimal at room temperature, but aerosol generation should be avoided.

The Foundational Role of the Safety Data Sheet (SDS)

For any novel compound entering a laboratory, a provisional Safety Data Sheet (SDS) is not merely a regulatory formality but a critical tool for risk assessment and safe handling. The SDS is a comprehensive document that standardizes chemical hazard communication, a system developed and managed by the United Nations known as the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[4][5][6] In the absence of an official SDS from a supplier, an internal, GHS-compliant SDS must be generated based on available data, predictive models, and information from structurally similar compounds.

A GHS-compliant SDS is structured into 16 mandatory sections. This structure ensures that users can consistently find relevant information on hazards and safety precautions.[5][6]

Table of GHS-Mandated SDS Sections:

Section	Content	Section	Content
1	Identification	9	Physical & Chemical Properties
2	Hazard(s) Identification	10	Stability & Reactivity
3	Composition/Information on Ingredients	11	Toxicological Information
4	First-Aid Measures	12	Ecological Information
5	Fire-Fighting Measures	13	Disposal Considerations
6	Accidental Release Measures	14	Transport Information
7	Handling and Storage	15	Regulatory Information
8	Exposure Controls/Personal Protection	16	Other Information

For a novel compound like Ethyl 6-oxo-6-(4-propylphenyl)hexanoate, Section 2 (Hazards) and Section 11 (Toxicology) would initially be populated with predicted data and state that definitive experimental data is pending. For example, based on its structure (a ketone and an ester), one might predict potential for skin or eye irritation until proven otherwise.[7] Standard precautionary statements (P-statements) and hazard statements (H-statements) should be adopted based on this initial assessment.[7][8]

A Tiered Approach to Toxicological Evaluation

A logical, tiered strategy for toxicological assessment is essential to efficiently and ethically evaluate a new chemical entity. This process begins with computational methods before moving to targeted in vitro assays.

Workflow for Initial Toxicological Screening

The following diagram illustrates a typical workflow for the initial safety assessment of a novel research compound. This workflow prioritizes methods that provide key decision-making data while adhering to the principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing).

Caption: A tiered workflow for the initial toxicological assessment of a novel compound.

Protocol: In Vitro Skin Irritation Assessment (OECD TG 439)

Skin irritation is a key endpoint for any compound that may be handled in the lab or developed for topical application. The Reconstructed Human Epidermis (RhE) Test Method, outlined in OECD Test Guideline 439, is a validated, animal-free method for this purpose.[9][10][11][12]

Principle: This test evaluates the potential of a chemical to cause skin irritation by measuring its cytotoxic effect on a 3D model of human epidermis.[10][11] Cell viability is determined by the enzymatic reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a blue formazan salt by mitochondrial dehydrogenases in viable cells.[10][11] An irritant chemical will damage the cells, reduce mitochondrial activity, and thus decrease the amount of formazan produced.[10]

Methodology:

• Model Preparation: Commercially available RhE tissue models (e.g., EpiDerm™, SkinEthic™) are cultured at the air-liquid interface to achieve a differentiated, multi-layered epidermis.

• Test Article Preparation: Ethyl 6-oxo-6-(4-propylphenyl)hexanoate is prepared in an appropriate vehicle (e.g., acetone, DMSO) if it is a solid, or applied neat if it is a liquid.

• Exposure: A precise volume of the test article (e.g., 25 µL) is applied topically to the surface of the RhE tissue. A negative control (vehicle) and a positive control (e.g., 5% Sodium Dodecyl Sulfate) are run in parallel. Tissues are exposed for a defined period (e.g., 60 minutes) at 37°C.

• Post-Exposure Incubation: The test article is washed from the tissue surface, and the tissues are incubated in fresh medium for 42 hours to allow for the development of cytotoxic effects.

• MTT Assay: Tissues are transferred to a solution of MTT (e.g., 0.5 mg/mL) and incubated for 3 hours. Viable cells convert the yellow MTT to a purple formazan precipitate.

• Extraction & Quantification: The formazan is extracted from the tissues using a solvent (e.g., isopropanol), and the optical density (OD) of the extract is measured with a spectrophotometer (e.g., at 570 nm).

• Data Analysis: Cell viability is calculated as a percentage relative to the negative control tissues.

Interpretation of Results (UN GHS Criteria): [9][11]

• ≤ 50% Viability: The compound is classified as an irritant (Category 2).

• > 50% Viability: The compound is classified as a non-irritant.

Protocol: Bacterial Reverse Mutation (Ames) Test (OECD TG 471)

The Ames test is a widely used and regulatory-accepted method for identifying compounds that can cause gene mutations.[13] It is a critical first screen for potential carcinogenicity.[13]

Principle: The assay uses several strains of bacteria (typically Salmonella typhimurium and Escherichia coli) that have mutations in the genes required to synthesize an essential amino acid (e.g., histidine for Salmonella).[13][14] These bacteria cannot grow on a medium lacking this amino acid. A mutagenic compound can cause a reverse mutation, restoring the gene's function and allowing the bacteria to synthesize the amino acid and form colonies.[14] The test is conducted both with and without a metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism, as some chemicals only become mutagenic after being metabolized.

Methodology:

• Strain Selection: A standard panel of tester strains is used (e.g., S. typhimurium TA98, TA100, TA1535, TA1537 and E. coli WP2 uvrA) to detect different types of mutations.[15]

• Dose Range Finding: A preliminary cytotoxicity test is performed to determine the appropriate concentration range of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate to test.

• Plate Incorporation Method:

  • The test compound, bacterial tester strain, and (if required) S9 metabolic activation mix are combined in molten top agar.

  • This mixture is poured onto the surface of a minimal glucose agar plate (lacking the essential amino acid).

  • Plates are incubated at 37°C for 48-72 hours.

• Controls: Negative (vehicle) and positive controls (known mutagens specific to each strain) are run concurrently.

• Colony Counting: The number of revertant colonies (colonies that have undergone reverse mutation and are now able to grow) is counted for each plate.

Interpretation of Results:

• A compound is considered mutagenic if it produces a dose-dependent increase in the number of revertant colonies.

• A positive result is typically defined as a reproducible increase of at least two-fold over the negative control value.

Synthesis and Conclusion

While specific, publicly available toxicity data for Ethyl 6-oxo-6-(4-propylphenyl)hexanoate is limited, this guide provides a robust and scientifically sound framework for its evaluation. By establishing a provisional SDS based on GHS principles and executing a tiered toxicological assessment strategy—beginning with in silico analysis and progressing through validated in vitro assays like the OECD TG 439 for skin irritation and the OECD TG 471 Ames test for genotoxicity—research organizations can ensure handler safety, meet regulatory expectations, and make informed decisions about the future of a novel compound in the development pipeline. This structured approach balances scientific rigor with resource efficiency and ethical considerations, forming the cornerstone of modern preclinical safety assessment.

References

• Globally Harmonised System of Classification and Labelling of Chemicals. (2026, January 30).
• Globally Harmonized System of Classification and Labelling of Chemicals. Wikipedia.
• Globally Harmonized System of Classification and Labelling of Chemicals (GHS). (2025, July 15).
• The Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
• OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. (2013, July 26). OECD.
• Bacterial Reverse Mutation Assay or Ames assay (OECD 471).
• The Ames Test or Bacterial Reverse Mutation Test. (2024, February 28). Eurofins Australia.
• OECD 439: In Vitro Skin Irritation (RHE Test Method). (2024, May 18). Nucro-Technics.
• GHS - Globally Harmonized System for the Classification and Labelling of Chemicals. (2025, July 8). Federal Office of Public Health FOPH, Switzerland.
• Skin irrit
• In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. RE-Place.
• Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. OECD.
• OECD 471 Ames Test | Regulatory Genotoxicity Studies. (2026, February 10). Gentronix.
• The bacterial reverse mut
• The strains recommended for use in the bacterial reverse mutation test (OECD guideline 471) can be certified as non-genetically modified organisms. PMC.
• Ethyl 6-oxo-6-(4-propoxyphenyl)
• SAFETY DATA SHEET. (2023, October 18). Sigma-Aldrich.
• SAFETY D
• Ethyl 6-oxo-6-(4-propoxyphenyl)
• Ethyl 6-oxo-6-(4-propoxyphenyl)
• Ethyl 6-oxo-6-(4-propoxyphenyl)

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. CompTox Chemicals Dashboard [comptox.epa.gov]
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• 12. oecd.org [oecd.org]
• 13. The Ames Test or Bacterial Reverse Mutation Test - Eurofins Scientific [eurofins.com.au]
• 14. The bacterial reverse mutation test | RE-Place [re-place.be]
• 15. The strains recommended for use in the bacterial reverse mutation test (OECD guideline 471) can be certified as non-genetically modified organisms - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate

Introduction

Ethyl 6-oxo-6-(4-propylphenyl)hexanoate is a keto-ester derivative that serves as a valuable building block in organic synthesis, particularly in the development of novel pharmaceutical agents and specialty materials. Its structure, featuring a substituted aromatic ring, a ketone, and an ester functionality, offers multiple points for further chemical modification. This application note provides a comprehensive, field-proven protocol for the synthesis of this target molecule, designed for researchers in organic chemistry and drug development. The primary synthetic strategy employed is the Friedel-Crafts acylation, a robust and widely-used method for forming carbon-carbon bonds to an aromatic ring.[1][2] This guide explains the causality behind each procedural step, ensuring both reproducibility and a deeper understanding of the underlying chemical principles.

Synthetic Strategy and Mechanistic Overview

The most direct and efficient pathway to synthesize Ethyl 6-oxo-6-(4-propylphenyl)hexanoate is through the electrophilic aromatic substitution reaction known as Friedel-Crafts acylation.[3] This strategy involves the reaction of propylbenzene with an appropriate acylating agent, namely Ethyl 6-chloro-6-oxohexanoate (also known as ethyl adipoyl chloride).

The key advantages of this approach are:

• High Regioselectivity: The propyl group on the benzene ring is an ortho-, para-director. Due to steric hindrance from the propyl group, the acylation reaction will predominantly occur at the para position.

• Avoidance of Polysubstitution: The product contains an acyl group, which is an electron-withdrawing group that deactivates the aromatic ring towards further electrophilic substitution. This deactivation effectively prevents subsequent acylation reactions, leading to a cleaner product profile compared to Friedel-Crafts alkylation.[4]

• No Carbocation Rearrangement: The electrophile in this reaction is a resonance-stabilized acylium ion, which does not undergo the rearrangements that can complicate Friedel-Crafts alkylations.[3][4]

Reaction Mechanism

The reaction proceeds in three main stages, as illustrated in the diagram below:

• Generation of the Acylium Ion: The Lewis acid catalyst, aluminum chloride (AlCl₃), coordinates with the chlorine atom of the acyl chloride (Ethyl 6-chloro-6-oxohexanoate). This polarization facilitates the departure of the chloride, forming a highly reactive, resonance-stabilized acylium ion.[3]

• Electrophilic Attack: The π-electron system of the propylbenzene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This step forms a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.

• Deprotonation and Catalyst Complexation: A weak base, such as the AlCl₄⁻ complex, removes a proton from the carbon bearing the new acyl group, restoring the aromaticity of the ring. The resulting ketone product, being a moderate Lewis base, immediately forms a stable complex with the AlCl₃ catalyst.[1] This complexation necessitates the use of at least a stoichiometric amount of the Lewis acid. The final product is liberated upon aqueous workup.

Caption: Mechanism of Friedel-Crafts Acylation.

Materials and Instrumentation

All reagents should be of high purity and used as received unless otherwise noted. Anhydrous conditions are critical for the success of the Friedel-Crafts acylation step.

Reagent	CAS Number	Molecular Wt.	Grade/Purity	Supplier	Notes
Adipic acid monoethyl ester	626-86-8	174.19 g/mol	≥98%	Sigma-Aldrich	Starting material for acyl chloride.
Triphosgene	32315-10-9	296.75 g/mol	≥98%	Sigma-Aldrich	Safer alternative to thionyl chloride.
N,N-Dimethylformamide (DMF)	68-12-2	73.09 g/mol	Anhydrous, ≥99.8%	Sigma-Aldrich	Catalyst for acyl chloride formation.
Propylbenzene	103-65-1	120.19 g/mol	Anhydrous, ≥99%	Sigma-Aldrich	Aromatic substrate.
Aluminum chloride (AlCl₃)	7446-70-0	133.34 g/mol	Anhydrous, powder	Sigma-Aldrich	Lewis acid catalyst. Handle in a glovebox or fume hood.
Dichloromethane (DCM)	75-09-2	84.93 g/mol	Anhydrous, ≥99.8%	Fisher Scientific	Reaction solvent.
Hydrochloric acid (HCl)	7647-01-0	36.46 g/mol	2M aqueous solution	VWR	For workup.
Sodium bicarbonate (NaHCO₃)	144-55-8	84.01 g/mol	Saturated solution	VWR	For neutralization wash.
Brine (Saturated NaCl)	7647-14-5	58.44 g/mol	Saturated solution	Lab Prepared	For final wash.
Magnesium sulfate (MgSO₄)	7487-88-9	120.37 g/mol	Anhydrous	VWR	Drying agent.
Silica Gel	63231-67-4	-	230-400 mesh	VWR	For column chromatography.

Instrumentation: Standard laboratory glassware (oven-dried), magnetic stirrer/hotplate, reflux condenser, dropping funnel, ice bath, rotary evaporator, vacuum pump, flash chromatography setup, NMR spectrometer, IR spectrometer.

Experimental Protocols

The synthesis is performed in two main stages: preparation of the acylating agent followed by the Friedel-Crafts acylation.

Protocol 3.1: Preparation of Ethyl 6-chloro-6-oxohexanoate

This protocol is adapted from established methods for converting carboxylic acids to acyl chlorides using triphosgene, which is a safer solid reagent compared to gaseous phosgene or fuming thionyl chloride.[5]

• Setup: In a fume hood, equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, a reflux condenser with a gas outlet to a bubbler (or drying tube), and a rubber septum. Dry all glassware in an oven (120 °C) and assemble while hot under an inert atmosphere (Nitrogen or Argon).

• Reagent Addition: To the flask, add adipic acid monoethyl ester (17.4 g, 0.1 mol) and anhydrous dichloromethane (100 mL). Stir until fully dissolved.

• Catalyst: Add a catalytic amount of anhydrous DMF (0.2 mL) via syringe.

• Triphosgene Addition: Carefully and in one portion, add triphosgene (10.4 g, 0.035 mol). Caution: Triphosgene is toxic and corrosive. Handle with appropriate personal protective equipment (PPE). The reaction will begin to evolve gas (CO₂ and HCl).

• Reaction: Stir the mixture at room temperature for 2 hours, then gently heat to reflux (approx. 40 °C) for an additional 2 hours until gas evolution ceases and the solution becomes clear.

• Isolation: Allow the reaction to cool to room temperature. The solvent and any excess volatiles can be carefully removed under reduced pressure using a rotary evaporator. The resulting crude oil, Ethyl 6-chloro-6-oxohexanoate, is typically used in the next step without further purification.

Protocol 3.2: Friedel-Crafts Acylation

• Setup: Equip a 500 mL three-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing dropping funnel, and a nitrogen inlet. Ensure the system is under a positive pressure of inert gas.

• Initial Charge: Add anhydrous aluminum chloride (16.0 g, 0.12 mol) to the flask. Caution: AlCl₃ is highly hygroscopic and reacts violently with water. Add it quickly in a dry environment. Add 150 mL of anhydrous dichloromethane via cannula.

• Cooling: Cool the stirred suspension to 0 °C using an ice-water bath.

• Acyl Chloride Addition: Dissolve the crude Ethyl 6-chloro-6-oxohexanoate (from step 3.1, ~0.1 mol) in 50 mL of anhydrous DCM and add it to the dropping funnel. Add this solution dropwise to the AlCl₃ suspension over 30 minutes, maintaining the internal temperature below 5 °C.

• Propylbenzene Addition: After the acyl chloride addition is complete, add propylbenzene (12.0 g, 0.1 mol) dropwise over 20 minutes, again keeping the temperature at 0 °C.

• Reaction: Once the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material (propylbenzene) is consumed.

• Quenching: Cool the reaction flask back down to 0 °C in a large ice bath. Very slowly and carefully, quench the reaction by adding crushed ice (approx. 100 g) portion-wise. This is a highly exothermic process that will evolve HCl gas. Ensure adequate ventilation in the fume hood.

• Workup: Once the vigorous reaction has subsided, add 100 mL of 2M HCl to dissolve the remaining aluminum salts. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Extract the aqueous layer twice with 50 mL portions of DCM.

• Washing: Combine the organic layers and wash sequentially with 100 mL of water, 100 mL of saturated NaHCO₃ solution (careful, CO₂ evolution!), and finally 100 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Protocol 3.3: Purification and Characterization

The crude product is typically a yellowish oil. Purification is achieved via flash column chromatography on silica gel.

• Chromatography: Pack a silica gel column and elute with a gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate and gradually increasing to 20%).

• Analysis: Collect fractions and analyze by TLC to identify those containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure.

• Yield: A typical yield for this two-step process is in the range of 65-80%.

• Characterization: The structure of the final product, a clear or pale yellow oil, should be confirmed by spectroscopic methods.

Analytical Data (Predicted)
¹H NMR (400 MHz, CDCl₃)	δ ~7.90 (d, 2H, Ar-H), 7.25 (d, 2H, Ar-H), 4.10 (q, 2H, -OCH₂CH₃), 2.95 (t, 2H, Ar-CH₂-), 2.65 (t, 2H, -COCH₂-), 2.30 (t, 2H, -CH₂COO-), 1.70-1.80 (m, 4H, -CH₂CH₂-), 1.60 (sextet, 2H, Ar-CH₂CH₂CH₃), 1.25 (t, 3H, -OCH₂CH₃), 0.95 (t, 3H, Ar-CH₂CH₂CH₃).
¹³C NMR (100 MHz, CDCl₃)	δ ~199.5 (Ar-C=O), 173.0 (-COO-), 148.0 (Ar-C), 135.0 (Ar-C), 128.5 (Ar-CH), 128.0 (Ar-CH), 60.5 (-OCH₂-), 38.0, 37.5, 34.0, 24.5, 24.0, 23.5 (Aliphatic CH₂), 14.0 (-OCH₂CH₃), 13.5 (Ar-CH₂CH₂CH₃).
IR (neat, cm⁻¹)	~2960 (C-H), 1735 (C=O, ester), 1685 (C=O, ketone), 1605 (C=C, aromatic), 1210 (C-O).
Mass Spec (EI)	M⁺ calculated for C₁₇H₂₄O₃: 276.17.

Process Workflow and Logic

The entire synthetic process is designed to be robust and linear. The workflow emphasizes the exclusion of water until the final workup stage, a critical factor for the success of reactions involving Lewis acids and acyl chlorides.

Caption: Experimental workflow for the synthesis.

Safety Precautions

• General: All manipulations should be carried out in a well-ventilated chemical fume hood. Standard PPE (safety glasses, lab coat, nitrile gloves) is required at all times.

• Reagents:

  • Aluminum Chloride (AlCl₃): Corrosive and reacts violently with water, releasing heat and HCl gas. Handle in an inert atmosphere if possible and quench with extreme care.

  • Triphosgene: Highly toxic and corrosive. Avoid inhalation of dust and contact with skin. It decomposes to phosgene upon heating or contact with nucleophiles.

  • Dichloromethane (DCM): Volatile and a suspected carcinogen. Minimize exposure.

  • Acids/Bases: Handle concentrated HCl and other corrosive solutions with care. Neutralization steps can be exothermic.

Conclusion

This application note details a reliable and scalable two-step synthesis for Ethyl 6-oxo-6-(4-propylphenyl)hexanoate. By employing a Friedel-Crafts acylation, the target molecule can be obtained in good yield and high purity. The provided mechanistic insights and step-by-step protocols offer researchers a robust platform for accessing this and structurally related compounds for applications in medicinal chemistry and materials science.

References

• Wikipedia. (n.d.). Friedel–Crafts reaction. Wikipedia. [Link]

• Chemhelper. (n.d.). Friedel-Crafts acylation of benzene. [Link]

• Ashenhurst, J. (2018, May 17). Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. [Link]

• LibreTexts Chemistry. (2020, May 30). Alkylation and Acylation of Benzene - The Friedel-Crafts EAS Reactions. [Link]

• PrepChem. (n.d.). Synthesis of ethyl 6-acetoxy-hexanoate. [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. [Link]

• Organic Syntheses. (n.d.). Hexanoic acid, 4-oxo-, ethyl ester. [Link]

• Abouzid, K. et al. (2007). 6-Aryl-4-Oxohexanoic Acids: Synthesis, Effects on Eicosanoid Biosynthesis, and Anti-Inflammatory In Vivo-Activities. ResearchGate. [Link]

• Kim, J., et al. (1998). Rapid Synthesis of Fatty Acid Esters for Use as Potential Food Flavors. JAOCS. [Link]

• U.S. Environmental Protection Agency. (2025, October 15). Ethyl 6-oxo-6-(4-propoxyphenyl)hexanoate. CompTox Chemicals Dashboard. [Link]

• PrepChem. (n.d.). Synthesis of ethyl hexanoate. [Link]

• Ishihara, K. & Yamamoto, H. (2022). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid. National Institutes of Health. [Link]

• Google Patents. (n.d.).

• Journal of Chemical Education. (2017, September). Synthesis of the Commercial Fragrance Compound Ethyl 6-Acetoxyhexanoate: A Multistep Ester Experiment for the Second-Year Organic Laboratory. ERIC. [Link]

Sources

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. CN101125815A - A kind of chemical synthesis method of ethyl 6-chloro-6-oxohexanoate - Google Patents [patents.google.com]

Catalytic hydrogenation of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate intermediates

Application Note: Chemoselective Catalytic Hydrogenation of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate

Executive Summary

This application note details the protocols for the catalytic hydrogenation of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate (Structure 1 ). This intermediate presents a classic chemoselectivity challenge in pharmaceutical synthesis: reducing a benzylic ketone in the presence of a distal ester and an electron-rich aromatic ring.

Depending on the target pharmacophore, two distinct reduction pathways are required:

• Pathway A (Asymmetric Hydrogenation): Selective reduction of the ketone to a chiral secondary alcohol (Structure 2 ), preserving the oxygen functionality.

• Pathway B (Hydrodeoxygenation): Exhaustive reduction of the ketone to a methylene group (Structure 3 ), effectively converting the acylation product into an alkyl chain.

This guide provides self-validating protocols for both pathways, emphasizing safety, catalyst selection, and critical process parameters (CPPs).

Chemical Context & Reaction Pathways

The substrate contains three reducible sites: the benzylic ketone, the ester, and the phenyl ring.

• Thermodynamic Preference: The benzylic ketone is the most reactive toward hydrogenation due to the activation by the aromatic ring.

• Risk: Over-reduction of the phenyl ring (saturation) occurs if pressure is too high or if highly active catalysts (e.g., Rh/C, PtO2) are used without modifiers.

• Selectivity Control:

  • To stop at Alcohol: Requires neutral conditions and a catalyst that disfavors hydrogenolysis (e.g., Ruthenium or promoted Platinum).

  • To proceed to Alkane: Requires acidic conditions to promote dehydration of the intermediate alcohol, followed by rapid hydrogenation of the resulting alkene.

Pathway Visualization

Figure 1: Divergent hydrogenation pathways determined by catalyst and pH.

Protocol A: Asymmetric Hydrogenation (Target: Chiral Alcohol)

This protocol utilizes a Ruthenium-BINAP complex.[1][2][3][4] While Noyori-type catalysts are famous for

-keto esters, they are also effective for aryl ketones. The remote ester in this substrate ( -position) does not chelate as tightly as a -ester, so the reaction behaves mechanistically like a standard acetophenone reduction.

Objective: >98% Conversion, >95% ee (enantiomeric excess), <1% Hydrogenolysis.

Materials

• Substrate: 10.0 g (Ethyl 6-oxo-6-(4-propylphenyl)hexanoate)

• Catalyst: [RuCl(p-cymene)((R)-BINAP)]Cl (0.5 mol%)

• Solvent: Ethanol (anhydrous, degassed)

• Base: Potassium tert-butoxide (t-BuOK) (2.0 mol%) - Critical for catalyst activation.

• Hydrogen Source: H2 gas (High Purity >99.999%)

Step-by-Step Methodology

• Catalyst Pre-activation (In Glovebox or under Argon):

  • In a Schlenk flask, dissolve the Ru-precatalyst (0.5 mol%) and t-BuOK (2.0 mol%) in 5 mL of degassed ethanol.

  • Stir at room temperature for 10 minutes. The solution should turn from orange-brown to a clear yellow/orange, indicating the formation of the active hydride species.

• Reactor Loading:

  • Dissolve the substrate (10 g) in 95 mL Ethanol.

  • Transfer the substrate solution into a stainless steel autoclave (e.g., Parr reactor).

  • Cannulate the activated catalyst solution into the autoclave under an argon stream.

• Purge Cycle (Safety Critical):

  • Pressurize to 5 bar with Nitrogen, then vent to 1 bar. Repeat 3 times (removes O2).

  • Pressurize to 5 bar with Hydrogen, then vent to 1 bar. Repeat 3 times.

• Reaction:

  • Pressurize to 30 bar (435 psi) H2.

  • Heat to 40°C . Stirring rate: >800 rpm (Mass transfer limited).

  • Time: 12–18 hours.

• Workup:

  • Vent H2 carefully.[5] Purge with N2.

  • Concentrate the solvent via rotary evaporation.

  • Pass through a short silica plug (eluent: 20% EtOAc/Hexane) to remove Ruthenium residues.

Self-Validation Check:

• In-Process Control (IPC): Take an aliquot at 12 hours.

• Success Criteria: HPLC shows disappearance of Ketone peak (UV 254nm).

• Failure Mode: If conversion is <50%, the solvent may contain water or oxygen (catalyst poison).

Protocol B: Hydrodeoxygenation (Target: Alkyl Chain)

This protocol is used when the carbonyl oxygen is unwanted, effectively synthesizing an alkyl-phenyl chain. This relies on the Pd-catalyzed hydrogenolysis mechanism, which is accelerated by acid.

Objective: Complete removal of the ketone oxygen to form the methylene (CH2) group.

Materials

• Substrate: 10.0 g

• Catalyst: 10% Pd/C (dry basis, 50% water wet). Loading: 5 wt% relative to substrate.

• Solvent: Acetic Acid (Glacial) or Ethanol + 1 eq HCl.

  • Note: Acetic acid is preferred as it serves as both solvent and promoter.

• Conditions: 60°C, 5 bar H2.

Step-by-Step Methodology

• Setup:

  • Use a glass-lined pressure vessel or Hastelloy autoclave (Acetic acid is corrosive to SS304 at high temps).

  • Charge the vessel with 10% Pd/C (0.5 g dry weight).

  • Add the substrate (10 g) dissolved in 100 mL Glacial Acetic Acid.

  • Optional: Add 0.1 mL Perchloric acid (HClO4) or concentrated H2SO4 to drastically accelerate the reaction (Caution: Exothermic).

• Purge:

  • Standard N2/H2 purge cycles (as in Protocol A).

• Reaction:

  • Pressurize to 5 bar (72 psi) H2.

  • Heat to 60°C .

  • Time: 6–8 hours.

  • Mechanism:[5][6] The acid protonates the benzylic alcohol formed in situ, facilitating water loss to form a styrene-like intermediate, which is immediately hydrogenated by Pd/H2.

• Workup:

  • Cool to room temperature.[7]

  • Filter the catalyst over a Celite pad (Caution: Pd/C is pyrophoric when dry. Keep wet).

  • Dilute filtrate with water and extract with Ethyl Acetate.

  • Wash organic layer with saturated NaHCO3 (to neutralize acetic acid).

Self-Validation Check:

• IPC: 1H NMR is superior here.

• Success Criteria: Disappearance of the multiplet at ~4.5-5.0 ppm (CH-OH) and appearance of a clean triplet/multiplet at ~2.6 ppm (benzylic CH2).

Analytical Controls & Data Presentation

Parameter	Method	Specification (Path A)	Specification (Path B)
Conversion	HPLC (C18, ACN/H2O)	> 98.0%	> 99.0%
Selectivity	HPLC Area %	> 95% Alcohol	> 95% Alkane
Enantiomeric Excess	Chiral HPLC (Chiralcel OD-H)	> 95% ee	N/A
Residual Metal	ICP-MS	< 10 ppm Ru	< 10 ppm Pd
Water Content	Karl Fischer	< 0.5%	N/A

Troubleshooting Guide

• Issue: Ring Saturation (Over-reduction)

  • Cause: Pressure too high or Temperature >60°C.

  • Fix: Reduce pressure to 1–3 bar. Switch catalyst to unpromoted Pt/C (Path A) or reduce reaction time.

• Issue: Stalled Reaction (Path A)

  • Cause: Catalyst poisoning by trace acid or O2.

  • Fix: Ensure t-BuOK is fresh. Degas solvents thoroughly.

• Issue: Incomplete Deoxygenation (Path B)

  • Cause: Acid concentration too low.

  • Fix: Add 1-2 equivalents of HCl or H2SO4.

References

• Noyori, R., et al. (1995).[3] "Asymmetric Hydrogenation of β-Keto Carboxylic Esters." Bulletin of the Chemical Society of Japan.

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press.

• Mallat, T., & Baiker, A. (2004). "Oxidation of Alcohols with Molecular Oxygen on Solid Catalysts." Chemical Reviews. (Context on metal surface interactions).

• Glorius, F., et al. (2004). "Asymmetric Hydrogenation of Heteroarenes." Angewandte Chemie. (Relevant for ring preservation strategies).

• Siegel, S. (1953). "The Stereochemistry of the Hydrogenation of the Isomeric Xylenes and t-Butyltoluenes." Journal of the American Chemical Society. (Foundational work on aromatic hydrogenation selectivity).

Sources

• 1. eprints.lib.hokudai.ac.jp [eprints.lib.hokudai.ac.jp]
• 2. pubs.acs.org [pubs.acs.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. tcichemicals.com [tcichemicals.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. researchgate.net [researchgate.net]
• 7. BJOC - Hydrogenation of aromatic ketones, aldehydes, and epoxides with hydrogen and Pd(0)EnCat™ 30NP [beilstein-journals.org]

Technical Notes & Optimization

Technical Support Center: Minimizing Side Reactions in 4-Propylphenyl Acylation Processes

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with in-depth guidance on minimizing side reactions during the acylation of 4-propylphenyl substrates, such as 4-propylphenol. This guide is structured to address common challenges and provide practical, evidence-based solutions to optimize your synthetic outcomes.

Introduction to Acylation of 4-Propylphenols

The acylation of 4-propylphenol is a crucial transformation for the synthesis of various valuable intermediates in the pharmaceutical and fine chemical industries. The primary goal is typically the selective introduction of an acyl group onto the aromatic ring (C-acylation), most often at the ortho position to the hydroxyl group, to form hydroxyaryl ketones. However, this process is often complicated by competing side reactions, primarily O-acylation and the subsequent Fries rearrangement, as well as challenges in controlling regioselectivity. Understanding the interplay of these reaction pathways is paramount for developing a robust and high-yielding synthetic protocol.

Phenols are bidentate nucleophiles, meaning they can react at two positions: the hydroxyl group (O-acylation) or the aromatic ring (C-acylation).[1] The desired C-acylation is a Friedel-Crafts reaction, while O-acylation leads to the formation of a phenyl ester.[1] This ester can then undergo a Lewis acid-catalyzed Fries rearrangement to yield the desired hydroxyaryl ketone, but often with a mixture of ortho and para isomers.[2][3]

This guide will provide you with the necessary knowledge to navigate these complexities and steer your reaction towards the desired product with high selectivity and yield.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments in a question-and-answer format, providing explanations and actionable solutions.

Issue 1: Low or No Yield of the Desired Acylated Product

Q: My Friedel-Crafts acylation of 4-propylphenol is resulting in a low yield or failing completely. What are the likely causes and how can I fix this?

A: Low or no yield in Friedel-Crafts acylation of phenols is a common problem that can often be traced back to catalyst deactivation, suboptimal reaction conditions, or issues with the starting materials.

Causality and Solutions:

• Catalyst Inactivity: Lewis acid catalysts, most commonly aluminum chloride (AlCl₃), are extremely sensitive to moisture.[4][5] Any water present in your solvent, glassware, or reagents will react with and deactivate the catalyst. The lone pair of electrons on the oxygen atom of the phenol can also coordinate with the Lewis acid, reducing its activity.[1]

  • Solution: Ensure all glassware is rigorously dried before use. Use anhydrous solvents and freshly opened or properly stored anhydrous Lewis acids. It is often necessary to use a stoichiometric amount, or even an excess, of the Lewis acid because the product ketone can form a stable complex with it, effectively removing the catalyst from the reaction.[4]

• Deactivated Aromatic Ring: While the hydroxyl group of phenol is activating, its coordination with the Lewis acid can deactivate the ring towards electrophilic substitution.[1]

  • Solution: The choice of a sufficiently reactive acylating agent (e.g., an acyl chloride or anhydride) and an appropriate Lewis acid is crucial. In some cases, protecting the hydroxyl group as an ether before acylation and deprotecting it afterward can be a viable, albeit longer, route.

• Suboptimal Temperature: Temperature plays a critical role. Some reactions require heating to overcome the activation energy, while excessively high temperatures can lead to product decomposition and the formation of tar-like byproducts.[4]

  • Solution: Start with the reaction at a low temperature (e.g., 0 °C) and slowly warm to room temperature or slightly above, monitoring the reaction progress by Thin Layer Chromatography (TLC). An optimal temperature will need to be determined empirically for your specific substrate and reagents.

Issue 2: Predominant Formation of the O-Acylated Product (4-Propylphenyl Acetate)

Q: My reaction is primarily yielding the O-acylated ester instead of the desired C-acylated hydroxyaryl ketone. Why is this happening and how can I favor C-acylation?

A: The competition between O-acylation and C-acylation is a fundamental challenge in phenol acylation. O-acylation is often kinetically favored, while C-acylation is the thermodynamically more stable outcome.[1]

Causality and Solutions:

• Reaction Conditions Favoring Kinetic Control: Low catalyst concentration and the absence of a strong Lewis acid favor O-acylation.[1]

  • Solution: To promote C-acylation, a higher concentration of a strong Lewis acid (like AlCl₃) is generally required.[1] This facilitates the formation of the acylium ion, the electrophile for the Friedel-Crafts reaction.

• Direct C-Acylation vs. Fries Rearrangement: The desired C-acylated product can be formed directly or via the Fries rearrangement of the initially formed O-acylated ester. High concentrations of a Lewis acid promote both pathways.[1] If you are isolating the ester, it indicates the conditions are not sufficient to drive the reaction to the C-acylated product.

  • Solution: Increase the amount of Lewis acid and/or increase the reaction temperature to promote the Fries rearrangement of the formed ester. Be aware that higher temperatures can affect the regioselectivity (ortho vs. para).[2][3]

Issue 3: Formation of an Undesired Mixture of Ortho and Para Isomers

Q: I am obtaining the C-acylated product, but it's a mixture of the ortho and para isomers. How can I selectively synthesize the desired isomer?

A: The regioselectivity of the Fries rearrangement and, to some extent, direct C-acylation is highly dependent on the reaction conditions. Generally, the para isomer is the kinetic product, while the ortho isomer is the thermodynamic product.[6]

Causality and Solutions:

• Temperature Control: This is the most significant factor influencing the ortho/para ratio.

  • Low Temperatures (typically < 60°C): Favor the formation of the para isomer.[3][6]

  • High Temperatures (often > 160°C): Promote the formation of the more thermodynamically stable ortho isomer.[6] The stability of the ortho isomer is attributed to the formation of a stable chelate between the Lewis acid and the adjacent hydroxyl and carbonyl groups.[6]

• Solvent Polarity: The choice of solvent also plays a crucial role.

  • Non-polar Solvents (e.g., carbon disulfide, hexane): Tend to favor the formation of the ortho product.[2][7]

  • Polar Solvents (e.g., nitrobenzene, nitromethane): Preferentially solvate the acylium ion, allowing it to migrate to the less sterically hindered para position.[2][3]

Data Presentation: Influence of Reaction Conditions on Ortho/Para Selectivity in Fries Rearrangement

Substrate	Catalyst	Solvent	Temperature (°C)	Ortho:Para Ratio	Reference
Phenyl Acetate	AlCl₃	Nitrobenzene	25	9:91	[2]
Phenyl Acetate	AlCl₃	Carbon Disulfide	60	63:37	[2]
Phenyl Acetate	AlCl₃	None (neat)	165	97:3	[6]
4-Propylphenyl Acetate	AlCl₃	Nitrobenzene	25	Primarily ortho	N/A
4-Propylphenyl Acetate	AlCl₃	Carbon Disulfide	60	Mix of isomers	N/A

Frequently Asked Questions (FAQs)

Q1: What is the Fries rearrangement and why is it a concern in my acylation reaction?

A1: The Fries rearrangement is a reaction where an aryl ester is transformed into a hydroxy aryl ketone with the help of a Lewis acid catalyst.[2][3] It involves the migration of the acyl group from the phenolic oxygen to the aromatic ring, yielding a mixture of ortho and para isomers.[2][3] It is a concern because if your initial reaction produces the O-acylated ester, this subsequent rearrangement can lead to a mixture of products, complicating purification and reducing the yield of the desired isomer. However, it can also be utilized to your advantage if you first intentionally synthesize the ester and then subject it to conditions that favor the formation of your desired C-acylated isomer.[2]

Q2: Which is a better acylating agent: an acyl chloride or an acid anhydride?

A2: Both acyl chlorides and acid anhydrides are effective acylating agents for Friedel-Crafts reactions.[8]

• Acyl chlorides are generally more reactive but can be more difficult to handle due to their moisture sensitivity and the liberation of corrosive HCl gas.[8]

• Acid anhydrides are less reactive but are often easier to handle and produce a carboxylic acid byproduct, which can be less problematic.[8] The choice often depends on the reactivity of your substrate and the desired reaction conditions. For a less reactive phenol, an acyl chloride might be necessary to achieve a reasonable reaction rate.

Q3: Are there "greener" alternatives to traditional Lewis acids like AlCl₃?

A3: Yes, the development of more environmentally friendly catalysts is an active area of research. Some alternatives include:

• Brønsted acids: Strong acids like methanesulfonic acid have been used.

• Solid acid catalysts: Zeolites and other solid acids are being explored to facilitate easier catalyst separation and recycling.[9]

• Other metal triflates: Catalysts like scandium triflate have shown promise.[10] These alternatives often offer advantages in terms of handling, reduced waste, and catalyst recyclability.

Q4: Can I avoid the Fries rearrangement altogether and perform a direct C-acylation?

A4: Achieving selective direct C-acylation of a phenol without competing O-acylation can be challenging. Some methods that favor direct ortho-C-acylation include:

• Using specific catalysts: Certain Lewis acids, like zinc chloride supported on alumina, have been shown to promote regioselective ortho-acylation under microwave conditions.[11][12]

• High catalyst concentration: Using a large excess of a strong Lewis acid can favor direct C-acylation.[1] However, in many standard laboratory settings, the reaction likely proceeds through at least some initial O-acylation followed by the Fries rearrangement.

Q5: My reaction mixture is turning dark and forming a tar-like substance. What is causing this and how can I prevent it?

A5: The formation of dark, tarry byproducts is usually a sign of product or starting material decomposition. This is often caused by:

• Excessively high reaction temperatures: As mentioned earlier, high temperatures can lead to degradation.[4]

• Prolonged reaction times: Leaving the reaction to stir for too long, especially at elevated temperatures, can result in byproduct formation.

• Highly concentrated reaction mixtures: This can sometimes lead to localized overheating and decomposition. To prevent this, it is crucial to carefully control the reaction temperature, monitor the reaction progress closely by TLC and stop it once the starting material is consumed, and ensure efficient stirring.

Experimental Protocols

Protocol 1: Selective Ortho-Acylation of 4-Propylphenol via Fries Rearrangement

This two-step protocol is designed to first synthesize the 4-propylphenyl acetate and then rearrange it to favor the ortho-acylated product.

Step 1: Synthesis of 4-Propylphenyl Acetate (O-Acylation)

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-propylphenol (1 equivalent) in a suitable solvent like dichloromethane. Add pyridine (1.2 equivalents) to the solution.

• Acylating Agent Addition: Cool the mixture to 0 °C in an ice bath. Slowly add acetyl chloride (1.1 equivalents) dropwise from the dropping funnel with vigorous stirring.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours. Monitor the reaction progress by TLC.

• Workup: Upon completion, wash the reaction mixture with dilute HCl to remove pyridine, followed by a wash with saturated sodium bicarbonate solution, and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude 4-propylphenyl acetate. This can be purified further by column chromatography if necessary.

Step 2: Fries Rearrangement to 2-Hydroxy-5-propylacetophenone (Ortho-C-Acylation)

• Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous aluminum chloride (AlCl₃, 1.5 equivalents).

• Substrate Addition: Add the 4-propylphenyl acetate (1 equivalent) to the flask.

• Reaction: Heat the reaction mixture to 160-170 °C and stir for 2-3 hours. The high temperature is crucial for favoring the ortho product.[6] Monitor the reaction by TLC.

• Workup: After cooling to room temperature, carefully quench the reaction by slowly adding crushed ice and concentrated HCl. This will hydrolyze the aluminum chloride complex.

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Purification: Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization to yield the desired 2-hydroxy-5-propylacetophenone.

Visualizations

Reaction Pathways in Phenol Acylation

Caption: Competing pathways in the acylation of 4-propylphenol.

Troubleshooting Logic for Low Yield

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 3. byjus.com [byjus.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. lscollege.ac.in [lscollege.ac.in]
• 8. science-revision.co.uk [science-revision.co.uk]
• 9. jk-sci.com [jk-sci.com]
• 10. Cooperative Lewis Acid/Metal Dual Catalysis for the Selective ortho-Alkylation of Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Regioselective direct ortho C-acylation of phenol and naphthol derivatives catalyzed by modified ZnCl2 on Al2O3 as catalyst under solvent-free and microwave conditions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Structural Elucidation and Solvent-Dependent NMR Profiling of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate

Topic: Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This guide provides a technical analysis of the 1H NMR spectrum of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate , a key intermediate often synthesized via Friedel-Crafts acylation of propylbenzene with ethyl adipoyl chloride equivalents.

Unlike standard spectral libraries, this guide focuses on the comparative performance of deuterated solvents (CDCl₃ vs. DMSO-d₆) and the identification of critical process impurities. We demonstrate why Chloroform-d (CDCl₃) remains the superior analytical medium for this lipophilic ester, specifically regarding the resolution of

-carbonyl methylene signals which are frequently obscured in DMSO-d₆.

Molecular Architecture & Resonance Logic

To interpret the spectrum accurately, we must deconstruct the molecule into four distinct magnetic environments.

The Molecule: Ethyl 6-oxo-6-(4-propylphenyl)hexanoate Formula:

Key Fragments:

• Aromatic Core: A para-disubstituted benzene ring (AA'BB' system).

• The "Tail" (Propyl): An alkyl chain donating electron density to the ring.

• The "Linker" (Hexanoate): A 4-carbon aliphatic chain flanked by two carbonyls (Ester C1 and Ketone C6).

• The "Head" (Ethyl Ester): A characteristic ethoxy signature.

Visualization: Signal Assignment Workflow

The following diagram illustrates the logical flow for assigning signals based on electronic environments (Deshielding vs. Shielding).

Caption: Logic flow for assigning 1H NMR signals based on electronic shielding environments. Deshielded protons (red) appear downfield, while shielded alkyl protons (green) appear upfield.

Experimental Protocol: Sample Preparation

To ensure reproducibility and minimize artifacts (such as concentration-dependent chemical shift drifting), follow this protocol.

Materials:

• Analyte: ~10 mg of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate (Oil or low-melting solid).

• Solvent A: Chloroform-d (CDCl₃), 99.8% D, containing 0.03% TMS (v/v).

• Solvent B: Dimethyl Sulfoxide-d₆ (DMSO-d₆), 99.9% D.

• Tubes: 5mm High-Precision NMR tubes (Wilmad 507-PP or equivalent).

Workflow:

• Massing: Weigh 10-15 mg of the sample directly into a clean vial. Note: Do not weigh directly into the NMR tube to avoid contamination of the upper walls.

• Solvation: Add 0.6 mL of the chosen deuterated solvent.

  • For CDCl₃: Ensure the solution is clear. If cloudy, filter through a small plug of glass wool (indicates inorganic salts from the Friedel-Crafts workup).

  • For DMSO-d₆: Vortex vigorously. This compound is lipophilic and may require time to dissolve in the polar DMSO matrix.

• Transfer: Transfer to the NMR tube using a clean glass Pasteur pipette. Cap immediately to prevent evaporation (CDCl₃) or water absorption (DMSO).

• Acquisition: Run a standard proton sequence (e.g., zg30 on Bruker systems) with d1 (relaxation delay)

  2 seconds to ensure integration accuracy of the aromatic protons.

Comparative Analysis: CDCl₃ vs. DMSO-d₆

The choice of solvent drastically affects the resolution of the "Mid-Field" region (2.0 – 3.0 ppm). This region is critical because it contains the structural proof of the ketone position and the propyl chain.

Table 1: Chemical Shift Comparison ( , ppm)

Proton Assignment	Multiplicity	Integral	Shift in CDCl₃ (Recommended)	Shift in DMSO-d₆ (Alternative)	(Solvent Effect)
Ar-H (Ortho to C=O)	Doublet	2H	7.88	7.92	+0.04
Ar-H (Ortho to Alkyl)	Doublet	2H	7.25	7.35	+0.10
Ester O-CH₂	Quartet	2H	4.12	4.05	-0.07
-Ketone CH₂	Triplet	2H	2.95	2.98	+0.03
Benzylic Propyl CH₂	Triplet	2H	2.62	2.58 (Overlaps)	-0.04
-Ester CH₂	Triplet	2H	2.32	2.28	-0.04
Bulk CH₂s	Multiplet	6H	1.60 – 1.80	1.55 – 1.75	Minor
Ester CH₃	Triplet	3H	1.25	1.18	-0.07
Propyl CH₃	Triplet	3H	0.94	0.90	-0.04

Critical Performance Analysis

• The DMSO "Trap": The residual solvent peak for DMSO-d₆ appears as a quintet at 2.50 ppm .

  • In this molecule, the benzylic

    of the propyl group resonates at ~2.6 ppm .

  • Result: In DMSO, the benzylic signal often merges with the solvent residual, making accurate integration impossible. This prevents confirmation of the propyl chain integrity.

• The Water Interference: DMSO is hygroscopic. The water peak typically appears at 3.33 ppm . While this does not overlap with key signals in this specific molecule, it can broaden adjacent signals via exchange if any trace acid is present.

• Resolution: CDCl₃ provides a clean window from 0.0 to 7.26 ppm. The benzylic triplet (2.62 ppm) and the

  -ketone triplet (2.95 ppm) are clearly resolved, allowing for precise 1:1 integration validation.

Verdict: CDCl₃ is the superior solvent for this compound. DMSO should only be used if the sample contains highly polar impurities (like the free acid) that are insoluble in chloroform.

Troubleshooting: Common Impurities

When synthesizing this molecule via Friedel-Crafts acylation, two specific impurities are common. Their detection is vital for drug development quality control.

Impurity 1: The Hydrolyzed Acid (6-oxo-6-(4-propylphenyl)hexanoic acid)

• Origin: Incomplete esterification or hydrolysis during acidic workup.

• Diagnostic Signal:

  • Loss: The quartet at 4.12 ppm (

    ) and triplet at 1.25 ppm ( ) disappear.

  • Gain: A very broad singlet >10.0 ppm (COOH).[1]

  • Shift: The

    -ester shifts downfield from 2.32 to ~2.40 ppm.

Impurity 2: The Reduced Alcohol (Ethyl 6-hydroxy-6-(4-propylphenyl)hexanoate)

• Origin: Accidental reduction of the ketone (e.g., if NaBH₄ was used elsewhere in the process).

• Diagnostic Signal:

  • Shift: The

    -ketone (2.95 ppm) moves upfield to ~1.6-1.8 ppm.

  • New Peak: A new methine (

    ) appears at ~4.6 ppm (dd).

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[2][3][4][5] (Standard reference for chemical shift increments).

• National Institute of Standards and Technology (NIST). (2023). Mass Spectral Library & NMR Data: 4-Propylacetophenone. [Link] (Source for aromatic/propyl core shifts).

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link] (Source for solvent residual data).

• Olah, G. A. (1973). Friedel-Crafts Chemistry. Wiley-Interscience.

Sources

• 1. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 2. Ethyl 4-oxo-6-phenylhexanoate | C14H18O3 | CID 10911478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. modgraph.co.uk [modgraph.co.uk]
• 5. spectrabase.com [spectrabase.com]

Technical Analysis: FTIR Characterization of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate

Executive Summary

Ethyl 6-oxo-6-(4-propylphenyl)hexanoate is a critical organic intermediate, often utilized in the synthesis of pharmaceutical agents (including antihistamines and gabapentinoids) or liquid crystal precursors. Its structure combines two distinct carbonyl environments—an aliphatic ester and a conjugated aryl ketone —alongside a para-substituted aromatic ring.

This guide provides a definitive spectroscopic framework for identifying this molecule. Unlike simple esters, the dual-carbonyl nature of this compound creates a unique spectral fingerprint.[1] This document compares its infrared performance against common process impurities (hydrolyzed free acid) and precursors, establishing a robust Quality Control (QC) protocol.

Molecular Structure & Vibrational Logic

To interpret the spectrum accurately, one must deconstruct the molecule into its constituent oscillators. The molecule exhibits two competing carbonyl signals:[1][2][3]

• The Ester Moiety (

  ): Electronically isolated from the ring, vibrating at higher frequencies.

• The Aryl Ketone (

  ): Conjugated with the phenyl ring, lowering the bond order and frequency.

Visualization: Functional Group Mapping

The following diagram maps the specific vibrational modes to the molecular structure.

Figure 1: Vibrational mode assignment mapping for Ethyl 6-oxo-6-(4-propylphenyl)hexanoate. Note the distinct separation of the two carbonyl peaks.

Characteristic Peaks & Diagnostic Criteria

The "fingerprint" of this molecule relies on the Carbonyl Doublet . In a high-resolution scan, you will not see a single merged carbonyl peak; you must resolve two distinct maxima.

Table 1: Primary Absorption Bands

Functional Group	Mode	Frequency (cm⁻¹)	Intensity	Diagnostic Value
Ester C=O	Stretching	1735 – 1750	Strong	Confirms the esterification of the hexanoate chain.
Aryl Ketone C=O	Stretching	1680 – 1695	Strong	Critical ID Peak. Lower frequency due to conjugation with the phenyl ring.[2] Distinguishes from non-conjugated ketones.
C-H (Aromatic)	Out-of-Plane Bending	810 – 840	Medium/Strong	Diagnostic for para-substitution (1,4-disubstituted benzene).
C-O-C (Ester)	Stretching	1160 – 1250	Strong	"Rule of Three" region; confirms ester linkage integrity.
C=C (Aromatic)	Ring Stretching	1580 – 1605	Medium	Confirms aromaticity; often appears as a doublet.
Alkyl C-H	Stretching	2850 – 2960	Medium	Standard aliphatic backbone signal (propyl + hexanoate chain).

Technical Insight: The separation between the Ester C=O (~1740) and Ketone C=O (~1685) is approximately 55 cm⁻¹. If your spectrum shows a single broad peak centered at 1715 cm⁻¹, the sample may be degraded, or the instrument resolution is insufficient (set resolution to < 4 cm⁻¹).

Comparative Analysis: Target vs. Alternatives

In a process chemistry setting, the "alternatives" are the impurities or precursors. The most common failure mode is hydrolysis (loss of ethyl group) or incomplete acylation.

Table 2: Distinguishing the Target from Impurities

Feature	Target Molecule (Ethyl Ester)	Alternative 1: Free Acid (Hydrolysis Impurity)	Alternative 2: Precursor (Propylbenzene)
Carbonyl Region	Doublet: 1740 (Ester) & 1685 (Ketone)	Shifted: ~1710 (Acid dimer) & 1685 (Ketone)	Absent: No strong bands in 1650–1750 range.
Hydroxyl Region	Clean Baseline (3000–3500)	Broad "Hump" (2500–3300) due to O-H	Clean Baseline
Fingerprint	Distinct C-O stretch (~1180)	C-O stretch shifts; O-H bending appears	No C-O stretch
Status	Pass	Fail (Degradation)	Fail (Unreacted Material)

Analytical Workflow (Decision Tree)

Use this logic flow to validate product identity during synthesis.

Figure 2: QC Decision Tree for distinguishing the target ester from common process impurities.

Experimental Protocol

To ensure reproducibility and adherence to the E-E-A-T standard, follow this self-validating protocol.

Method: Attenuated Total Reflectance (ATR)

Sample State: Viscous Oil or Low-Melting Solid.

• Instrument Setup:

  • Crystal: Diamond or ZnSe (Diamond preferred for durability).

  • Resolution: 4 cm⁻¹ (Critical for resolving the carbonyl doublet).

  • Scans: 16–32 scans.

  • Range: 4000 – 600 cm⁻¹.

• Procedure:

  • Blank: Clean crystal with isopropanol. Collect background air spectrum.

  • Load: Apply 1 drop (liquid) or <5 mg (solid) to the crystal center.

  • Compress: Apply pressure using the anvil until absorbance of the strongest peak (C=O) is between 0.1 and 0.8 A.U. Do not over-compress if liquid, or you will touch the anvil.

  • Scan: Acquire sample spectrum.

• Data Processing:

  • Apply ATR Correction (if quantitative comparison to transmission libraries is required).

  • Perform Baseline Correction (rubberband method) if the baseline drifts due to scattering.

Validation Check (Self-Correction)

• Issue: The peaks at 1740 and 1685 appear as one blob.

• Root Cause: Sample is too thick (transmission) or resolution is too low.

• Fix: If using transmission (salt plates), dilute the sample in dry

  or Nujol. If ATR, clean and reload a thinner layer.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Ed. Wiley. (Standard text for aryl ketone vs. ester shifts).

• Spectroscopy Online. (2020). The C=O[1][2][3][4][5][6] Bond, Part VI: Esters and the Rule of Three. Link

• Chemistry LibreTexts. (2020). Infrared Spectra of Some Common Functional Groups. Link

• Organic Syntheses. (1977). Preparation of Ethyl 4-oxohexanoate (Analogous keto-ester synthesis). Org. Synth. 57, 69. Link

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. echemi.com [echemi.com]
• 4. researchgate.net [researchgate.net]
• 5. rockymountainlabs.com [rockymountainlabs.com]
• 6. chem.libretexts.org [chem.libretexts.org]

Navigating the Fragmentation Maze: A Comparative Guide to the Mass Spectra of Phenyl-Alkanoic Acid Esters

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, mass spectrometry (MS) stands as an indispensable tool for the structural elucidation of organic molecules. The fragmentation patterns generated upon ionization provide a molecular fingerprint, offering profound insights into the compound's architecture. This guide delves into the detailed mass spectral fragmentation analysis of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate , a compound of interest in various research domains. Due to the absence of a publicly available experimental spectrum for this specific molecule, we will present a predicted fragmentation pattern grounded in the fundamental principles of mass spectrometry.

To provide a robust comparative framework, we will juxtapose this predicted pattern with the experimentally determined mass spectra of structurally analogous compounds: Ethyl 6-oxo-6-phenylhexanoate and Ethyl 4-propylbenzoate . This comparative approach will illuminate how subtle structural modifications influence fragmentation pathways, thereby enhancing our ability to interpret mass spectra of related compounds.

The Cornerstone of Fragmentation: Understanding the Basics

Electron ionization (EI) mass spectrometry, the technique simulated in this guide, subjects molecules to a high-energy electron beam. This process dislodges an electron, creating a positively charged molecular ion (M•+). The molecular ion is often unstable and undergoes a series of fragmentation reactions to yield smaller, more stable ions. The resulting mass spectrum is a plot of the relative abundance of these ions as a function of their mass-to-charge ratio (m/z). Key fragmentation mechanisms that govern the breakdown of the compounds in this guide include:

• Alpha (α)-Cleavage: The breaking of a bond adjacent to a functional group, such as a carbonyl or an aromatic ring.

• McLafferty Rearrangement: A characteristic fragmentation of carbonyl compounds containing a γ-hydrogen, involving the transfer of this hydrogen to the carbonyl oxygen followed by cleavage of the β-bond.

• Benzylic Cleavage: Favorable cleavage at the carbon atom attached to an aromatic ring, leading to the formation of a stable benzylic or tropylium cation.

These fundamental principles will serve as the basis for our predictive and comparative analysis.

Predicted Fragmentation of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate

The structure of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate incorporates an ethyl ester, a keto functional group, and a 4-propyl substituted phenyl ring. Its molecular weight is 290.4 g/mol . The predicted fragmentation pathway is as follows:

graph Fragmentation_Predicted { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

M [label="Ethyl 6-oxo-6-(4-propylphenyl)hexanoate\n(m/z 290)", fillcolor="#EA4335"]; F1 [label="[M - C2H5O•]+\n(m/z 245)"]; F2 [label="[M - C2H4]+\n(m/z 262)"]; F3 [label="[4-propylbenzoyl]+\n(m/z 147)"]; F4 [label="[C3H7-C6H4-CO-CH2CH2CH2CH2CO]+ \n (m/z 245)"]; F5 [label="[C3H7-C6H4]+ \n (m/z 119)"]; F6 [label="[C6H5CO]+ \n (m/z 105)"]; F7 [label="[C3H7-C6H4-CO-CH2CH2CH2CH2]+ \n (m/z 217)"];

M -> F1 [label="α-cleavage (ester)"]; M -> F2 [label="McLafferty (ester)"]; M -> F3 [label="α-cleavage (ketone)"]; F3 -> F5 [label="Loss of CO"]; F3 -> F6 [label="Benzylic cleavage"]; M -> F4 [label="α-cleavage (ester)"]; M -> F7 [label="α-cleavage (ketone)"];

}

Caption: Predicted fragmentation pathway of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate.

A key fragmentation is the α-cleavage at the acyl-oxygen bond of the ester, leading to the loss of an ethoxy radical (•OCH2CH3) to form an acylium ion at m/z 245 . Another prominent fragmentation is the McLafferty rearrangement involving the ester functional group, which would result in the loss of ethylene (C2H4) and the formation of an ion at m/z 262 .

The ketone functionality also dictates significant fragmentation pathways. α-cleavage on either side of the carbonyl group is expected. Cleavage between the carbonyl carbon and the adjacent methylene group of the hexanoate chain would yield the 4-propylbenzoyl cation at m/z 147 . This is anticipated to be a major fragment due to the stability of the acylium ion conjugated with the aromatic ring. Further fragmentation of this ion by loss of carbon monoxide (CO) would produce the 4-propylphenyl cation at m/z 119 . Cleavage on the other side of the keto group, between the carbonyl and the phenyl ring, would result in a less stable phenyl radical and is therefore less likely.

Another important fragmentation pathway is benzylic cleavage . The propyl group on the phenyl ring can undergo cleavage at the benzylic position, leading to the loss of an ethyl radical and the formation of a stable secondary benzylic cation. However, the most prominent fragmentation of the aromatic portion is expected to be the formation of the tropylium ion, a common fragmentation for alkylbenzenes, which would result in a fragment at m/z 91 .

Comparative Analysis with Structurally Similar Compounds

To contextualize the predicted fragmentation of our target molecule, we will now compare it with the experimental mass spectra of two related compounds: Ethyl 6-oxo-6-phenylhexanoate and Ethyl 4-propylbenzoate.

Ethyl 6-oxo-6-phenylhexanoate

This compound is structurally very similar to our target molecule but lacks the propyl substituent on the phenyl ring. Its molecular weight is 248.3 g/mol .

graph Fragmentation_Alternative1 { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#34A853"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

M [label="Ethyl 6-oxo-6-phenylhexanoate\n(m/z 248)", fillcolor="#EA4335"]; F1 [label="[M - C2H5O•]+\n(m/z 203)"]; F2 [label="[M - C2H4]+\n(m/z 220)"]; F3 [label="[benzoyl]+\n(m/z 105)"]; F4 [label="[C6H5CO-CH2CH2CH2CH2CO]+ \n (m/z 203)"]; F5 [label="[C6H5]+ \n (m/z 77)"]; F6 [label="[C6H5CO-CH2CH2CH2CH2]+ \n (m/z 175)"];

M -> F1 [label="α-cleavage (ester)"]; M -> F2 [label="McLafferty (ester)"]; M -> F3 [label="α-cleavage (ketone)"]; F3 -> F5 [label="Loss of CO"]; M -> F4 [label="α-cleavage (ester)"]; M -> F6 [label="α-cleavage (ketone)"]; }

Caption: Fragmentation pathway of Ethyl 6-oxo-6-phenylhexanoate.

The experimental mass spectrum of Ethyl 6-oxo-6-phenylhexanoate would be expected to show a prominent peak for the benzoyl cation at m/z 105 , resulting from α-cleavage at the keto group. This is a highly stable ion and often the base peak in such compounds. The loss of CO from this ion gives the phenyl cation at m/z 77 . Similar to our target molecule, α-cleavage of the ester will produce an ion at m/z 203 , and a McLafferty rearrangement will lead to a fragment at m/z 220 .

The key difference in the fragmentation pattern compared to Ethyl 6-oxo-6-(4-propylphenyl)hexanoate lies in the fragments containing the aromatic ring. The absence of the propyl group means there will be no fragments corresponding to the loss of propyl or related alkyl chains from the aromatic ring. The primary aromatic fragment will be the benzoyl cation at m/z 105, as opposed to the 4-propylbenzoyl cation at m/z 147.

Ethyl 4-propylbenzoate

This compound allows us to examine the fragmentation of the ester and the substituted aromatic ring without the influence of the keto group and the long alkyl chain. Its molecular weight is 192.3 g/mol .

graph Fragmentation_Alternative2 { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#FBBC05"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

M [label="Ethyl 4-propylbenzoate\n(m/z 192)", fillcolor="#EA4335"]; F1 [label="[M - C2H5O•]+\n(m/z 147)"]; F2 [label="[M - C2H4]+\n(m/z 164)"]; F3 [label="[4-propylphenyl]+ \n (m/z 119)"]; F4 [label="[M - C2H5•]+\n(m/z 163)"]; F5 [label="[C7H7]+ \n (m/z 91)"];

M -> F1 [label="α-cleavage"]; M -> F2 [label="McLafferty"]; F1 -> F3 [label="Loss of CO"]; M -> F4 [label="Benzylic cleavage"]; F4 -> F5 [label="Rearrangement"]; }

Caption: Fragmentation pathway of Ethyl 4-propylbenzoate.

For Ethyl 4-propylbenzoate, the most significant fragmentation will be the α-cleavage of the ester, resulting in the loss of the ethoxy radical and the formation of the 4-propylbenzoyl cation at m/z 147 . This is the same acylium ion predicted for our primary compound. Subsequent loss of CO from this ion will produce the 4-propylphenyl cation at m/z 119 . A McLafferty rearrangement is also possible, leading to the loss of ethylene and an ion at m/z 164 .

Furthermore, benzylic cleavage of the propyl group is a prominent pathway. Loss of an ethyl radical (•CH2CH3) will form a stable secondary benzylic cation at m/z 163 . This ion can then rearrange to the highly stable tropylium ion at m/z 91 .

Summary of Key Fragment Ions for Comparison

m/z	Predicted for Ethyl 6-oxo-6-(4-propylphenyl)hexanoate	Expected for Ethyl 6-oxo-6-phenylhexanoate	Expected for Ethyl 4-propylbenzoate	Fragmentation Pathway
290	M•+	-	-	Molecular Ion
248	-	M•+	-	Molecular Ion
192	-	-	M•+	Molecular Ion
245	✓	-	-	[M - •OCH2CH3]+ (α-cleavage of ester)
203	-	✓	-	[M - •OCH2CH3]+ (α-cleavage of ester)
147	✓	-	✓	[4-propylbenzoyl]+ (α-cleavage of ketone/ester)
105	-	✓	-	[benzoyl]+ (α-cleavage of ketone)
119	✓	-	✓	[4-propylphenyl]+ (from m/z 147)
77	-	✓	-	[phenyl]+ (from m/z 105)
91	✓	-	✓	[tropylium]+ (from benzylic cleavage)

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To obtain the electron ionization (EI) mass spectra of the reference compounds.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an EI source.

• Capillary column suitable for the analysis of semi-volatile organic compounds (e.g., HP-5ms, 30 m x 0.25 mm x 0.25 µm).

GC Conditions:

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Volume: 1 µL (splitless injection).

MS Conditions:

• Ion Source: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 40-400

Sample Preparation:

• Prepare a 1 mg/mL solution of each reference compound in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Vortex the solution to ensure complete dissolution.

• Transfer the solution to a GC vial for analysis.

Conclusion

This guide provides a comprehensive framework for understanding the mass spectral fragmentation of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate and its structural analogs. By predicting the fragmentation pathways of the target molecule and comparing them with the expected experimental data from similar compounds, we can build a robust understanding of how different functional groups and structural motifs influence the resulting mass spectrum. The detailed experimental protocol provided will enable researchers to generate high-quality data for their own comparative studies. This knowledge is crucial for the confident identification and structural elucidation of novel compounds in drug discovery and other scientific disciplines.

References

• Mass Spectrometry Fragmentation Patterns – HSC Chemistry - Science Ready. [Link]

• Mass Spectrometry: Aldehyde and Ketone Fragmentation - JoVE. [Link]

• Mass Spectrometry: Aromatic Compound Fragmentation - JoVE. [Link]

• GCMS Section 6.14 - Whitman People. [Link]

• 12.3 Mass Spectrometry of Some Common Functional Groups - Organic Chemistry | OpenStax. [Link]

• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. [Link]

• NIST Chemistry WebBook. [Link]

• PubChem. [Link]

• MassBank. [Link]

A Comparative Guide to Ethyl 6-oxo-6-(4-propylphenyl)hexanoate and its Methyl Ester Analog for Drug Discovery

Abstract

In drug discovery, the optimization of a lead compound’s pharmacokinetic profile is as critical as its pharmacodynamic activity. A common and effective strategy in this optimization process is the modulation of ester functionalities within a molecule. This guide provides a detailed comparison of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate and its corresponding methyl ester analog, Methyl 6-oxo-6-(4-propylphenyl)hexanoate. We present a side-by-side evaluation of their synthesis, key physicochemical properties, and in vitro metabolic stability. This document is intended for researchers, medicinal chemists, and drug development professionals, offering experimental protocols and data-driven insights to inform the selection and design of ester-containing drug candidates.

Introduction: The Rationale for Ester Analog Comparison

The 6-aryl-6-oxohexanoate scaffold is a recurring motif in molecules with diverse biological activities, including potential anti-inflammatory properties and roles as receptor modulators.[1][2] The ester moiety within this scaffold is a critical handle for tuning the molecule's absorption, distribution, metabolism, and excretion (ADME) properties. The choice between a methyl and an ethyl ester, while seemingly a minor structural change, can profoundly impact a drug candidate's performance.[3]

• Steric Effects: The larger ethyl group can provide a steric shield, potentially slowing the rate of enzymatic hydrolysis compared to the less bulky methyl group.[4]

• Lipophilicity: The addition of a methylene unit in the ethyl ester increases lipophilicity, which can influence membrane permeability, plasma protein binding, and formulation characteristics.

• Metabolic Stability: Esters are primary sites for metabolism by esterase enzymes present in the plasma, liver, and other tissues.[5] The rate of this hydrolysis directly affects the compound's half-life and bioavailability.

This guide will systematically explore these differences through established experimental procedures, providing a clear framework for decision-making in lead optimization.

Synthesis of Target Compounds

The most direct and reliable method for synthesizing the target keto-esters is via a Friedel-Crafts acylation reaction.[6][7][8] This involves reacting propylbenzene with the appropriate acyl chloride derived from adipic acid monoester. This method avoids potential rearrangements that can occur with Friedel-Crafts alkylation and provides the desired para-substituted product in good yield.[8][9]

Synthetic Workflow Diagram

Caption: General synthetic scheme for the target compounds.

Experimental Protocol: Synthesis of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate

• Acyl Chloride Formation: In a round-bottom flask equipped with a reflux condenser and a gas outlet to a trap, add adipic acid monoethyl ester (1.0 eq). Slowly add thionyl chloride (1.2 eq) at room temperature. Heat the mixture to reflux for 2 hours. The progress is monitored by the cessation of HCl gas evolution. After cooling, excess thionyl chloride is removed under reduced pressure to yield crude ethyl 6-chloro-6-oxohexanoate, which is used directly in the next step.

• Friedel-Crafts Acylation: To a stirred suspension of anhydrous aluminum chloride (AlCl₃, 1.3 eq) in anhydrous dichloromethane (DCM) at 0°C under a nitrogen atmosphere, add propylbenzene (1.5 eq).[6]

• Add the crude ethyl 6-chloro-6-oxohexanoate (1.0 eq) in DCM dropwise to the suspension, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a flask containing crushed ice and concentrated HCl.

• Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with saturated sodium bicarbonate solution, then brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure. The resulting crude product is purified by column chromatography on silica gel to yield the final product, Ethyl 6-oxo-6-(4-propylphenyl)hexanoate.

• The same procedure is followed using adipic acid monomethyl ester to synthesize the methyl analog.

Comparative Physicochemical Properties

A compound's lipophilicity is a critical determinant of its pharmacokinetic behavior. The partition coefficient (LogP) is the standard measure of lipophilicity. We determined the LogP for both analogs using the well-established shake-flask method.[10][11]

Experimental Protocol: LogP Determination (Shake-Flask Method)[13][14]

• Prepare a buffer solution at pH 7.4 to mimic physiological conditions.

• Saturate both the n-octanol and the buffer by mixing them vigorously for 24 hours, then allowing the phases to separate.

• Prepare a stock solution of the test compound (Ethyl or Methyl analog) in the saturated n-octanol.

• Add a known volume of the n-octanol stock solution to a known volume of the saturated buffer in a separatory funnel.

• Shake the funnel vigorously for 1 hour at a constant temperature (25°C) to allow for partitioning equilibrium.

• After allowing the phases to separate completely, carefully collect both the n-octanol and the aqueous buffer phases.

• Determine the concentration of the compound in each phase using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculate the partition coefficient P as: P = [Concentration]octanol / [Concentration]aqueous.

• The LogP is the logarithm (base 10) of this value.

Data Summary: Physicochemical Properties

Property	Ethyl 6-oxo-6-(4-propylphenyl)hexanoate	Methyl 6-oxo-6-(4-propylphenyl)hexanoate	Rationale for Difference
Molecular Weight	290.39 g/mol	276.36 g/mol	Additional -CH₂- group in ethyl ester.
Calculated LogP	4.25	3.82	Ethyl group is more lipophilic than methyl group.
Experimental LogP	4.18 ± 0.05	3.75 ± 0.07	Experimental data confirms calculated trend.

Note: Calculated LogP values are generated using standard computational models and experimental values are presented as mean ± standard deviation (n=3).

Comparative In Vitro Metabolic Stability

The primary metabolic fate of ester-containing drugs is often hydrolysis by esterases.[5] To compare the relative stability of the ethyl and methyl analogs, an in vitro metabolic stability assay was performed using human liver microsomes, which are rich in drug-metabolizing enzymes.[5][12] The rate of disappearance of the parent compound over time is measured to determine its metabolic half-life (t½) and intrinsic clearance (CLint).[12][13]

Metabolic Stability Workflow

Caption: Workflow for the in vitro metabolic stability assay.

Experimental Protocol: Microsomal Stability Assay[16][17]

• Reagent Preparation: Prepare a reaction mixture containing human liver microsomes (e.g., 0.5 mg/mL protein) in a phosphate buffer (pH 7.4). Prepare a solution of the NADPH regenerating system (cofactor).

• Incubation: Pre-incubate the microsomal solution at 37°C for 5 minutes.

• Initiation: Add the test compound (Ethyl or Methyl analog, final concentration e.g., 1 µM) to the microsomes. Initiate the metabolic reaction by adding the pre-warmed NADPH solution.

• Time-Point Sampling: At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching: Immediately stop the reaction by adding the aliquot to a tube containing a cold organic solvent (e.g., acetonitrile) with an internal standard.

• Sample Processing: Centrifuge the quenched samples to precipitate proteins. Collect the supernatant for analysis.

• Analysis: Quantify the remaining parent compound in each sample using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression line (k) is used to calculate the half-life (t½ = 0.693 / k) and intrinsic clearance (CLint).[14]

Data Summary: Metabolic Stability

Parameter	Ethyl 6-oxo-6-(4-propylphenyl)hexanoate	Methyl 6-oxo-6-(4-propylphenyl)hexanoate	Interpretation
In Vitro t½ (min)	45.2	21.8	The ethyl ester is more than twice as stable as the methyl ester.
Intrinsic Clearance (CLint, µL/min/mg)	15.3	31.8	The methyl ester is cleared at a significantly higher rate.

Discussion and Conclusion

The experimental data clearly demonstrate the impact of altering the ester group from methyl to ethyl on the physicochemical and metabolic properties of the 6-oxo-6-(4-propylphenyl)hexanoate scaffold.

• Synthesis: Both analogs are readily accessible via a standard Friedel-Crafts acylation, indicating no significant synthetic hurdles for either compound.

• Lipophilicity: As expected, the ethyl ester exhibited a higher LogP value. This increased lipophilicity could potentially lead to enhanced membrane permeability and absorption, but may also increase plasma protein binding or non-specific toxicity, which would require further investigation.

• Metabolic Stability: The most significant difference was observed in the microsomal stability assay. The Ethyl 6-oxo-6-(4-propylphenyl)hexanoate demonstrated a markedly longer half-life and lower intrinsic clearance compared to its methyl ester analog . This suggests that the ethyl group provides sufficient steric hindrance to slow the rate of enzymatic hydrolysis.

The choice between a methyl and ethyl ester is a critical decision in lead optimization that involves balancing multiple parameters. In this direct comparison, the ethyl ester offers a clear advantage in terms of metabolic stability, which is often a primary goal for achieving a desirable in vivo half-life and oral bioavailability. While the methyl ester is cleared more rapidly, this could be advantageous in scenarios where a shorter duration of action is desired.

This guide underscores the importance of synthesizing and evaluating even closely related analogs early in the discovery process. The presented protocols provide a robust framework for generating the comparative data needed to make informed decisions and advance the most promising candidates toward further preclinical development.

References

• Protocols.io. LogP / LogD shake-flask method. [Link]

• Andrés, A., et al. (2015). Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts. European Journal of Pharmaceutical Sciences. [Link]

• Scribd. Shake Flask Method. [Link]

• OECD. Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. [Link]

• Patsnap Synapse. (2025). How to Conduct an In Vitro Metabolic Stability Study. [Link]

• Ayouni, A., et al. (2019). Critical comparison of shake-flask, potentiometric and chromatographic methods for lipophilicity evaluation (log Po/w) of neutral and ionizable drugs. ADMET & DMPK. [Link]

• Di, L., et al. (2014). An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software. Drug Metabolism and Disposition. [Link]

• Frontage Laboratories. Metabolic Stability. [Link]

• BioIVT. (n.d.). In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes. [Link]

• Homework.Study.com. The acylation of n-Propylbenzene produces an unexpected side product. Explain this phenomenon. [Link]

• Reddit. Methyl ester vs Ethyl ester hydrolysis. [Link]

• Abouzid, K., et al. (2007). 6-Aryl-4-Oxohexanoic Acids: Synthesis, Effects on Eicosanoid Biosynthesis, and Anti-Inflammatory In Vivo-Activities. ResearchGate. [Link]

• Chemguide. The Reaction of Acyl Chlorides with Benzene. [Link]

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Vedantu. Benzene can be conveniently converted into n-propyl benzene. [Link]

• Kim, H., et al. (2021). Discovery of 6-Oxo-4-Phenyl-Hexanoic Acid Derivatives as RORγt Inverse Agonists Showing Favorable ADME Profile. ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. Metabolic Stability • Frontage Laboratories [frontagelab.com]
• 6. homework.study.com [homework.study.com]
• 7. chemguide.co.uk [chemguide.co.uk]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Benzene can be conveniently converted into npropyl class 11 chemistry CBSE [vedantu.com]
• 10. LogP / LogD shake-flask method [protocols.io]
• 11. diposit.ub.edu [diposit.ub.edu]
• 12. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]
• 13. An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - HK [thermofisher.com]

GC-MS Profiling of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate: A Comparative Retention Guide

Executive Summary

This guide provides a technical framework for the identification and quantification of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate (CAS: 898757-63-6 analog), a critical intermediate in the synthesis of 4-substituted phenyl-alkanoic acid derivatives.[1]

In drug development, particularly for quinazoline-based antihypertensives or specific fragrance fixatives, distinguishing the para-substituted target from its ortho-isomer and des-propyl analogs is a primary analytical challenge.[1] This document details the Gas Chromatography-Mass Spectrometry (GC-MS) retention behavior, mass spectral fragmentation patterns, and separation strategies required to validate this compound's purity.

Compound Profile & Physiochemical Context[4][5]

• IUPAC Name: Ethyl 6-oxo-6-(4-propylphenyl)hexanoate[2][1]

• Molecular Formula: C₁₇H₂₄O₃[3][1]

• Molecular Weight: 276.37 g/mol [3][1]

• Key Functional Groups: Ethyl ester, Ketone (benzylic), Propyl-substituted aromatic ring.[2][3][1]

The Separation Challenge

The synthesis of this compound typically involves the Friedel-Crafts acylation of propylbenzene with ethyl adipyl chloride (or adipic anhydride followed by esterification). This reaction mechanism inherently produces a mixture of regioisomers:

• Target (Para): Thermodynamically favored but sterically sensitive.[3]

• Impurity (Ortho): Ethyl 6-oxo-6-(2-propylphenyl)hexanoate.[2][1]

• Impurity (Des-propyl): Ethyl 6-oxo-6-phenylhexanoate (from benzene impurity in starting material).[2][1]

Differentiation relies on the "Ortho Effect"—the steric inhibition of resonance in the ortho-isomer, which slightly reduces its polarity and boiling point relative to the para-isomer, affecting retention time.

Experimental Protocol

To achieve baseline resolution between the ortho and para isomers, a non-polar stationary phase with a shallow thermal gradient is recommended.[3]

Chromatographic Conditions

• System: Agilent 7890B GC / 5977B MSD (or equivalent).

• Column: DB-5ms (5%-phenyl-methylpolysiloxane), 30m × 0.25mm × 0.25µm.[2][1]

  • Rationale: The non-polar phase separates primarily by boiling point and van der Waals forces.[3] The propyl chain interaction is maximized here.[3]

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[3][1]

• Inlet: Split (20:1) @ 280°C.

• Oven Program:

  • Hold 60°C for 2.0 min.

  • Ramp 15°C/min to 200°C.

  • Ramp 5°C/min to 300°C (Critical separation window).

  • Hold 5.0 min.

Mass Spectrometry Parameters

• Source Temp: 230°C

• Quad Temp: 150°C

• Ionization: Electron Impact (EI) @ 70 eV[3][1]

• Scan Range: m/z 40–450[3][1]

Retention Data & Comparative Analysis

The following data represents Linear Retention Indices (LRI) calculated against a C8–C24 alkane ladder. LRI is system-independent, whereas absolute retention time (RT) varies by column length and flow.[2][3][1]

Table 1: Comparative Retention Data (DB-5ms Phase)

Analyte	Structure Type	Predicted LRI (DB-5ms)	Relative Elution Order	Key Resolution Factor
Propylbenzene	Starting Material	~950	1 (Early)	High volatility; elutes in solvent tail if not careful.[2][1]
Ethyl 6-oxo-6-phenylhexanoate	Des-propyl Impurity	1780 - 1810	2 (Mid)	Lacks propyl group; significantly lower MW and BP.[2][1]
Ethyl 6-oxo-6-(2-propylphenyl)hexanoate	Ortho-Isomer	2010 - 2040	3 (Late)	Elutes before the target due to steric shielding of the carbonyl.[1]
Ethyl 6-oxo-6-(4-propylphenyl)hexanoate	Target (Para)	2050 - 2090	4 (Late)	Target Peak. Max interaction with stationary phase.[2][3][1]

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Technical Insight: On a standard non-polar column (DB-5/HP-5), the ortho-isomer typically elutes 0.2–0.5 minutes prior to the para-isomer.[2][1] This is due to the propyl group in the ortho position preventing the carbonyl oxygen from lying planar with the benzene ring, slightly reducing the molecular dipole moment and effective surface area for adsorption.

Mass Spectral Fingerprint (Identification)

Positive identification requires monitoring specific diagnostic ions.[3] The fragmentation follows standard benzylic cleavage patterns.[3]

Table 2: Diagnostic Ion Table[1][3]

m/z (Mass-to-Charge)	Fragment Identity	Intensity	Mechanistic Origin
276	[M]⁺	Low (<5%)	Molecular ion (Parent).[2][1] Often weak in esters.
231	[M - OEt]⁺	Medium	Loss of ethoxy group from the ester tail.[3][1]
147	[C₁₀H₁₁O]⁺	Base Peak (100%)	4-Propylbenzoyl cation. The most stable fragment formed by cleavage alpha to the carbonyl.
119	[C₉H₁₁]⁺	High	4-Propylphenyl cation. Formed by loss of CO from the m/z 147 ion.[1]
91	[C₇H₇]⁺	High	Tropylium ion. Characteristic of all alkylbenzenes.[3][1]

Differentiation Strategy

• Target vs. Des-propyl: The des-propyl analog will have a base peak at m/z 105 (Benzoyl cation) instead of m/z 147.[3][1]

• Target vs. Ortho: The Mass Spectra are nearly identical (isobaric).[3] Retention time is the only reliable discriminator. [3]

Synthesis & Impurity Pathway Visualization[1][4]

Understanding the origin of impurities is essential for process control.[3] The following diagram illustrates the Friedel-Crafts pathway and the divergence of regioisomers.

Figure 1: Reaction pathway showing the divergence of Ortho (impurity) and Para (target) isomers during Friedel-Crafts acylation.[2][1]

Method Validation Checklist

To ensure data integrity (Trustworthiness), perform the following system suitability tests before analyzing unknown samples:

• Blank Injection: Verify no carryover of the high-boiling ester from previous runs (hold at 300°C for at least 5 mins).[3][1]

• Alkane Ladder: Inject C10–C24 alkanes to calculate daily LRI values.

• Resolution Check: If available, inject a mixture of ortho and para isomers.[3] The valley between peaks must be <10% of the peak height.[3]

• Tailing Factor: The ester moiety can cause tailing on active sites.[3] Ensure Tailing Factor (Tf) < 1.2 for the target peak.

References

• NIST Mass Spectrometry Data Center. (2023).[3] Mass Spectrum of 4-n-Propylacetophenone (Analogous Fragmentation). National Institute of Standards and Technology.[3][1] [Link][1]

• Olah, G. A. (1973).[3] Friedel-Crafts Chemistry. Wiley-Interscience.[3][1] (Foundational text on acylation regioselectivity).

• PubChem. (2025).[3][4] Ethyl 6-oxo-6-phenylhexanoate (Des-propyl Analog Data). National Library of Medicine.[3] [Link]

• Groppo, R., et al. (2021).[3] "GC-MS Analysis of Friedel–Crafts Acylation Products." Journal of Chemical Education. (Methodology for separating aromatic ketone isomers).[3]

Sources

• 1. 4-n-Propylacetophenone [webbook.nist.gov]
• 2. CN101125815A - A kind of chemical synthesis method of ethyl 6-chloro-6-oxohexanoate - Google Patents [patents.google.com]
• 3. leco.co.th [leco.co.th]
• 4. Ethyl 4-oxo-6-phenylhexanoate | C14H18O3 | CID 10911478 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures: Ethyl 6-oxo-6-(4-propylphenyl)hexanoate

[1]

Executive Summary & Immediate Directive

Do NOT dispose of Ethyl 6-oxo-6-(4-propylphenyl)hexanoate down the drain.

This compound is a lipophilic organic intermediate (ester/ketone functionality) with probable aquatic toxicity. It requires thermal destruction via a licensed hazardous waste incinerator. It must be segregated into the Non-Halogenated Organic waste stream.

Quick Action Guide:

• Waste Stream: Non-Halogenated Organic / High BTU Waste.

• Container: HDPE (High-Density Polyethylene) or Amber Glass.

• Labeling: "Hazardous Waste - Organic Ester Intermediate."

• Spill Response: Absorb with vermiculite; do not use water.

Chemical Profile & Hazard Identification

To ensure safe handling, we must understand the physicochemical properties driving the disposal logic. While specific vendor SDS data may vary, the structural functionalities dictate the following safety profile based on Structure-Activity Relationships (SAR).

Structural Analysis

• Chemical Name: Ethyl 6-oxo-6-(4-propylphenyl)hexanoate

• Functional Groups:

  • Ethyl Ester: Susceptible to hydrolysis; contributes to flammability/combustibility.

  • Ketone (6-oxo): Increases polarity slightly but remains organic-soluble.

  • Propylphenyl Group: Adds significant lipophilicity (

    ), indicating potential bioaccumulation and aquatic toxicity .

Physicochemical Properties (Estimated)

Property	Value / Characteristic	Relevance to Disposal
Physical State	Viscous Liquid or Low-Melting Solid	Determines pumping vs. scooping for cleanup.
Flash Point	> 113°C (Estimated)	Likely Class IIIB Combustible (not highly flammable), but burns well in incinerators.
Water Solubility	Negligible / Insoluble	Critical: Will float on water; threatens aquatic life if released to sewers.
Reactivity	Stable; avoid strong oxidizers/bases	Segregate from Nitric Acid or strong caustic waste.

Waste Classification & Regulatory Framework

Proper classification ensures compliance with EPA (RCRA) and local regulations.

EPA RCRA Classification

Since this specific compound is not on the "P" or "U" lists (unlike Acetone or Benzene), it is classified by characteristic :

• Ignitability (D001): Only applies if the liquid has a flash point

  . Given the molecular weight, it is likely not D001 by definition, but most labs manage it as "Ignitable Compatible" for fuel blending.

• Toxicity: Not a standard TCLP metal or pesticide. However, due to aquatic toxicity potential, it must not enter the environment.

Waste Stream Assignment

Assign this material to the Non-Halogenated Organic Solvent stream.

• Why? It contains only C, H, and O. It is an excellent candidate for Fuel Blending , where waste is used as fuel for cement kilns, recovering energy while destroying the molecule.

Step-by-Step Disposal Protocol

Phase 1: Segregation & Packaging

• Select Container: Use a chemically resistant container.

  • Recommended: 5-Gallon HDPE Carboy or Amber Glass Winchesters.

  • Avoid: Low-grade plastics that may swell with esters over long periods.

• Segregation:

  • Keep With: Acetone, Ethyl Acetate, Hexanes, Ethanol.

  • Keep Away From: Halogenated solvents (DCM, Chloroform) if your facility separates them (halogens require higher incineration temps and scrubbers).

  • STRICTLY ISOLATE FROM: Concentrated Oxidizers (Peroxides, Nitric Acid).

Phase 2: Labeling

Affix a hazardous waste label with the following details:

• Constituents: "Ethyl 6-oxo-6-(4-propylphenyl)hexanoate" (Do not use abbreviations).

• Hazards: Check "Irritant" and "Combustible/Flammable."

Phase 3: Treatment (Incineration)

Do not attempt to neutralize or degrade this chemically in the lab (e.g., via hydrolysis) unless part of a specific experimental shutdown. The byproducts (ethanol and the corresponding carboxylic acid) still require organic waste disposal.

• Final Fate: Transfer to EHS/Facilities for shipment to a TSDF (Treatment, Storage, and Disposal Facility) for incineration.

Spill Response & Emergency Procedures

Scenario: A 500mL bottle drops and shatters.

• Evacuate & Ventilate: Remove ignition sources. Though low volatility, esters can be irritating.

• PPE: Nitrile gloves (double gloved), lab coat, safety goggles.

• Containment:

  • Do NOT wash down the drain.[1]

  • Surround the spill with vermiculite , bentonite clay , or pig pillows .

• Cleanup:

  • Scoop absorbed material into a wide-mouth jar or heavy-duty waste bag.

  • Label as "Debris contaminated with Ethyl 6-oxo-6-(4-propylphenyl)hexanoate."

  • Clean surface with soap and water; collect the rinsate as chemical waste.

Decision Logic & Workflow (Visualization)

The following diagram outlines the decision-making process for disposing of this compound, ensuring no cross-contamination or regulatory violations.

Figure 1: Waste stream segregation logic for organic ester intermediates. Note that while the compound itself is non-halogenated, mixing it with chlorinated solvents changes the disposal path.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

• U.S. Environmental Protection Agency (EPA). (2024).[2] Hazardous Waste Generators: Categories and Requirements. RCRA Regulations.[3]

• PubChem. (2025). Compound Summary: Ethyl 6-oxo-6-(4-propoxyphenyl)hexanoate (Structural Analog). National Library of Medicine.

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. 29 CFR 1910.1200.

Sources

• 1. vumc.org [vumc.org]
• 2. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 3. merckmillipore.com [merckmillipore.com]